Cas no 122-16-7 (Sulfanitran)

• Product Name: Sulfanitran
• CAS No: 122-16-7
• MF: C₁₄H₁₃N₃O₅S
• MW: 335.335121870041
• MDL: MFCD00024598
• CID: 147886
• PubChem ID: 5334
• Update Time: 2025-06-11

Sulfanitran Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[[(4-nitrophenyl)amino]sulfonyl]phenyl]-
• N-[4-[(4-nitrophenyl)sulfamoyl]phenyl]acetamide
• N\-ACETYL-NY(4-NITROPHENYL)SULFANILAMIDE
• Sulfanitran
• 4-aminoacetyl-N-p-nitrophenylsulfanilamide
• APNPS
• component of Novastat
• component of Polystat
• component of Unistat
• N4-Acetyl-N1-(4-nitrophenyl)sulfanilamide
• N4-ACETYL-N1-(4-NITROPHENYL)-SULFANILAMIDE
• WAKO195-17011
• NSC-77120
• NSC 217299
• Sulfanitran solution,100ppm
• N4-Acetyl-4'-nitrosulfanilanilide
• ACETYL[P-NITROPHENYL]SULFANILAMIDE
• sulfanitran85+%
• sulfanitranapprox.85%
• sulfanitran approx. 85%
• N(sup4)-Acetyl-4'-nitrosulfanilanilide
• 4'-((p-Nitrophenyl)sulfamoyl)acetanilide
• QT35T5T35Q
• Acetyl(p-nitrophenyl)sulfanilamide
• NSC77120
• NSC217299
• N(sup4)-Acetyl-N(sup1)-(p-nitrophenyl)sulfanilamide
• N(sup4)-Acetyl-N(sup1)-(4-nitrophenyl)sulfanilamide
• DSSTox_CID_25898
• DSSTox_RID_81210
• DSSTox_GSID_45898
• Acetamide, N-(4-(((4-nitrop
• C71835
• SR-05000001857-1
• SPECTRUM1503339
• HY-B0947
• D05951
• Acetanilide, 4'-((p-nitrophenyl)sulfamoyl)-
• Sulfanitran, VETRANAL(TM), analytical standard
• DivK1c_000830
• CCG-213164
• Tox21_111401_1
• J-004768
• Tox21_111401
• MFCD00024598
• GWBPFRGXNGPPMF-UHFFFAOYSA-N
• KBio2_002173
• N-[4-[[(4-Nitrophenyl)a-mino]sulfonyl]phenyl-13C6]acetamide
• Sulfanitrano
• KBio3_002710
• DB11463
• Spectrum3_001755
• MLS004774076
• NSC-758458
• NCGC00095045-05
• 1353867-79-4
• BDBM50248248
• UNISTAT 2 COMPONENT SULFANITRAN
• NCGC00095045-01
• N(4)-Acetyl-4'-nitrosulfanilanilide
• KBio2_004741
• N-(4-(N-(4-nitrophenyl)sulfamoyl)phenyl)acetamide
• Spectrum5_001477
• FT-0631698
• DTXCID2025898
• AKOS003980372
• N-(4-[(4-Nitroanilino)sulfonyl]phenyl)acetamide #
• NSC 77120
• SR-05000001857
• SULFANITRAN [INN]
• N(4)-Acetyl-N(1)-(p-nitrophenyl)sulfanilamide
• SBI-0052913.P002
• Sulfanitran, ~85%
• NS00000186
• NSC-217299
• CHEBI:114204
• Sulfanitran [USAN:INN:BAN]
• CHEMBL493636
• Acetamide, N-(4-(((4-nitrophenyl)amino)sulfonyl)phenyl)-
• CS-4420
• HMS1922A20
• Acetamide, N-[4-[[ (4-nitrophenyl)amino]sulfonyl]phenyl]-
• SMR003500745
• SCHEMBL93837
• Sulfanitran (USAN/INN)
• Sulfanitrano [INN-Spanish]
• KBio1_000830
• SULFANITRAN [MI]
• NSC758458
• Q27195401
• Acetanilide, 4'-[(p-nitrophenyl)sulfamoyl]-
• BRD-K76845197-001-01-3
• SR-05000001857-3
• Pharmakon1600-01503339
• CAS-122-16-7
• NINDS_000830
• BSPBio_003490
• KBio2_007309
• N4-ACETYL-N1-(4-NITROPHENYL)-SULFANILAMIDE, TECH.
• AB00052349_02
• KBioSS_002173
• IDI1_000830
• Sulfanitranum
• BS-14665
• Spectrum_001693
• DTXSID4045898
• SULFANITRAN [MART.]
• HMS2093E09
• KBioGR_001495
• SULFANITRAN [GREEN BOOK]
• 4'-[(p-Nitrophenyl)sulfamoyl]acetanilide
• SULFANITRAN [USAN]
• UNII-QT35T5T35Q
• 122-16-7
• NCGC00095045-03
• Sulfanitranum [INN-Latin]
• HMS502J12
• Spectrum4_000858
• Oprea1_470804
• Acetamide, N-[4-[[(4-nitrophenyl)amino]sulfonyl]phenyl]-
• NCGC00095045-02
• N-{4-[(4-nitrophenyl)sulfamoyl]phenyl}acetamide
• DA-58178
• BRD-K76845197-001-05-4
• DB-041653
• Sulfanitran-13C6
• STL139243
• Acetanilide, 4'-((p-nitrophenyl)sulfamoyl)-(8CI)
• Sulfanitran (Standard)
• Sulfanitrano (INN-Spanish)
• N-acetyl-4-nitrophenylsulfanilamide
• SULFANITRAN (MART.)
• N-(4-((4-nitrophenyl)sulfamoyl)phenyl)acetamide
• Sulfanitranum (INN-Latin)
• 4'-((4-nitrophenyl)sulfamoyl)acetanilide
• HY-B0947R

• MDL： MFCD00024598
• Inchi： 1S/C14H13N3O5S/c1-10(18)15-11-4-8-14(9-5-11)23(21,22)16-12-2-6-13(7-3-12)17(19)20/h2-9,16H,1H3,(H,15,18)
• InChI Key： GWBPFRGXNGPPMF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 335.05800
• Monoisotopic Mass: 335.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2
• Topological Polar Surface Area: 130

Experimental Properties

• Density: 1.5
• Melting Point: 239-240° (Kaufmann); mp 264° (Shepherd)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.664
• PSA: 129.47000
• LogP: 4.10400

Sulfanitran Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Sulfanitran

Comprehensive Guide to Sulfanitran (CAS No. 122-16-7): Properties, Applications, and Industry Insights

Sulfanitran (CAS No. 122-16-7) is a specialized chemical compound widely recognized for its applications in animal health and feed additives. With the increasing global demand for sustainable livestock production, Sulfanitran has garnered significant attention for its role in promoting animal welfare and productivity. This article delves into the molecular structure, industrial uses, and safety profile of Sulfanitran, while addressing common queries such as "Is Sulfanitran safe for poultry?" and "How does Sulfanitran compare to other feed additives?"

The chemical formula of Sulfanitran reflects its sulfonamide-based structure, which contributes to its antimicrobial properties. Researchers and manufacturers often explore its efficacy against common pathogens in livestock, making it a subject of studies like "Sulfanitran mode of action" and "optimal dosage for cattle." Unlike conventional antibiotics, Sulfanitran is designed to minimize resistance development, aligning with the One Health initiative—a trending topic in veterinary science.

In agriculture, Sulfanitran is frequently used as a coccidiostat, particularly in poultry farming. Farmers searching for "best coccidiosis prevention methods" will find that Sulfanitran offers a balanced approach by targeting protozoan parasites without disrupting gut microbiota. Its compatibility with other feed ingredients, such as vitamins and minerals, further enhances its practicality. Regulatory bodies like the FDA and EMA have established guidelines for its use, ensuring compliance with food safety standards—a critical concern for consumers searching for "antibiotic-free meat."

From an environmental perspective, Sulfanitran degrades into non-toxic metabolites, reducing ecological risks—a feature highlighted in searches like "eco-friendly animal feed additives." Analytical methods such as HPLC and LC-MS are employed to monitor residues, addressing queries about "Sulfanitran detection in food." The compound's stability under varying pH levels also makes it suitable for inclusion in premixes, a detail often sought by feed manufacturers optimizing "cost-effective poultry nutrition."

Innovations in Sulfanitran formulations, including microencapsulation for controlled release, are reshaping its market potential. Industry reports correlate its demand with the rise of "precision livestock farming," a technology-driven approach gaining traction worldwide. As research continues, Sulfanitran remains a focal point for discussions on "sustainable animal husbandry" and "alternatives to growth promoters," cementing its relevance in modern agriculture.

For laboratories and suppliers, the CAS No. 122-16-7 serves as a unique identifier for sourcing high-purity Sulfanitran. Quality control protocols, including USP/EP testing standards, ensure batch consistency—a priority for buyers searching "where to buy pharmaceutical-grade Sulfanitran." Storage recommendations (e.g., cool, dry environments) and shelf-life data further support its commercial handling, answering practical questions like "how to store Sulfanitran safely."

In summary, Sulfanitran (CAS No. 122-16-7) exemplifies the intersection of science and agriculture, offering solutions to contemporary challenges in livestock management. Its multifaceted benefits—from pathogen control to environmental compatibility—make it a standout choice for professionals navigating the complexities of "animal nutrition science" and "feed formulation strategies." As regulations evolve and consumer preferences shift toward transparency, Sulfanitran is poised to remain a key player in the global feed additive market.